Cas no 103968-56-5 (1H-Imidazole-4-carboxylic acid, 2-bromo-1,5-dimethyl-, 1-methylbutylester)

• Product Name: 1H-Imidazole-4-carboxylic acid, 2-bromo-1,5-dimethyl-, 1-methylbutylester
• CAS No: 103968-56-5
• MF: C₁₁H₁₇BrN₂O₂
• MW: 289.168882131577
• CID: 1140045
• Update Time: 2024-07-27

1H-Imidazole-4-carboxylic acid, 2-bromo-1,5-dimethyl-, 1-methylbutylester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2-bromo-1,5-dimethyl-, 1-methylbutylester
• 1H-Imidazole-4-carboxylic acid, 2-bromo-1,5-dimethyl-, 1-methylbutyl ester

• Inchi： 1S/C11H17BrN2O2/c1-5-6-7(2)16-10(15)9-8(3)14(4)11(12)13-9/h7H,5-6H2,1-4H3
• InChI Key： RQHQYPMQPMTDCV-UHFFFAOYSA-N
• SMILES： C1(Br)N(C)C(C)=C(C(OC(C)CCC)=O)N=1

Computed Properties

• Exact Mass: 288.04741

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 366.1±34.0 °C(Predicted)
• PSA: 44.12
• pka: 0.49±0.60(Predicted)